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Introduction

Eicosane, a linear n-alkane with the chemical formula Cz0Haz, is a promising phase change
material (PCM) for thermal energy storage (TES) applications. Its appeal lies in a melting point
suitable for various low-temperature applications, high latent heat of fusion, chemical stability,
and non-toxic nature.[1] This technical guide provides an in-depth analysis of the core thermal
energy storage properties of eicosane, complete with quantitative data, detailed experimental
protocols for property determination, and visualizations of experimental workflows and logical
relationships to aid researchers and professionals in its application.

Core Thermal Energy Storage Properties of
Eicosane

The effectiveness of eicosane as a thermal energy storage material is defined by several key
thermophysical properties. These properties dictate its capacity to store and release thermal
energy during its solid-liquid phase transition. The following tables summarize the critical
gquantitative data for eicosane, compiled from various scientific sources.

Table 1: Phase Transition Properties of Eicosane
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Property Value Unit
Melting Point 36 - 38 °C
Latent Heat of Fusion 220 - 247 kJ/kg
69.7 kJ/mol

Note: The range in values reflects variations reported across different experimental studies.

Table 2: Thermophysical Properties of Eicosane

Property Solid Phase Liquid Phase Unit
Specific Heat

_ ~2.1 (at 6.0°C) ~2.3 (at 40°C) kd/kg-K
Capacity
602.5 (at 6.0°C) 664 (at 52°C) J/mol-K
Thermal Conductivity 0.422 (at 0°C) ~0.15 W/m-K
Density 856 780 kg/m 3
0.788 (at 20°C) 0.769 (at 40°C) g/lcm?

Note: Specific heat capacity and thermal conductivity are temperature-dependent. The values
presented are indicative for the specified temperatures.

Experimental Protocols for Property Determination

Accurate characterization of the thermal properties of eicosane is crucial for its effective
implementation in TES systems. The following sections detail the standard experimental
methodologies for determining its key thermophysical parameters.

Differential Scanning Calorimetry (DSC) for Melting
Point and Latent Heat of Fusion

Differential Scanning Calorimetry is a fundamental thermal analysis technique used to measure
the heat flow into or out of a sample as a function of temperature or time. It is the primary
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method for determining the melting temperature and latent heat of fusion of PCMs like
eicosane.

Methodology:
e Sample Preparation:

o Accurately weigh a small sample of eicosane (typically 5-10 mg) into a DSC pan, usually
made of aluminum.[2][3]

o The sample should cover the bottom of the pan to ensure good thermal contact. For
powdered samples, gentle compaction may be necessary.[4]

o Hermetically seal the pan to prevent any loss of material during heating.[2]
o An empty, hermetically sealed pan is used as a reference.

e Instrument Setup:
o Place the sample and reference pans into the DSC instrument.

o Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50
mL/min) to provide a reproducible atmosphere and prevent oxidation.

e Thermal Program:
o Equilibrate the sample at a temperature below its expected melting point (e.g., 0°C).

o Heat the sample at a constant rate, typically 5 or 10 K/min, to a temperature above its
melting point (e.g., 80°C).[5][6]

o Hold the sample at the upper temperature for a short period (e.g., 1-5 minutes) to ensure
complete melting.

o Cool the sample back to the initial temperature at a controlled rate (e.g., 5 or 10 K/min).

e Data Analysis:
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o The DSC thermogram plots heat flow versus temperature.

o The melting point is determined as the onset temperature of the endothermic melting
peak.

o The latent heat of fusion is calculated by integrating the area of the melting peak.

Transient Hot Wire (THW) Method for Thermal
Conductivity

The Transient Hot Wire (THW) method is a widely used and accurate technique for measuring
the thermal conductivity of liquids and solids, including phase change materials.[7][8] It is an
absolute method that does not require calibration.[8]

Methodology:
e Apparatus:

o The core of the apparatus consists of a thin, platinum wire that acts as both a heating
element and a resistance thermometer.[7]

o The wire is immersed in the liquid eicosane sample or, for the solid phase, the eicosane
is solidified around the wire.

e Procedure:
o A constant voltage is applied to the wire, causing it to heat up.

o The temperature rise of the wire is measured as a function of time by recording its change
in resistance.

o The measurement is performed over a short duration (typically 1 second) to minimize the
effects of natural convection.[8]

o Data Analysis:

o The thermal conductivity of the sample is determined from the slope of the linear portion of
the temperature rise versus the logarithm of time plot.
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Pycnhometer Method for Density

The pycnometer method is a precise technique for determining the density of both solid and
liquid substances.[9] It relies on measuring the mass of a known volume of the substance.

Methodology for Solid Eicosane:

e Measurements:

o

Measure the mass of a clean, dry pycnometer (m_p).

o Place a sample of solid eicosane into the pycnometer and measure the total mass
(m_p+s).

o Fill the pycnometer containing the sample with a liquid of known density in which
eicosane is insoluble (e.g., water, ensuring the temperature is below eicosane's melting
point), and measure the total mass (m_p+s+l).

o Empty, clean, and dry the pycnometer. Fill it completely with the same liquid and measure
its mass (m_p+l).

e Calculation:

[¢]

The mass of the solid eicosane ism_s = (m_p+s) - m_p.

o

The mass of the liquid is m_I = (m_p+l) - m_p.

[e]

The mass of the liquid with the solid sample is m_I' = (m_p+s+l) - (m_p+s).

o

The mass of the displaced liquid ism_Id =m_I-m_I".

[¢]

The volume of the solid eicosane is V_s=m_Id / p_I, where p_l is the density of the
liquid.

[¢]

The density of solid eicosaneisp s=m_s/V_s.

Methodology for Liquid Eicosane:

e Measurements:
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o Measure the mass of a clean, dry pycnometer (m_p).

o Fill the pycnometer completely with liquid eicosane (at a temperature above its melting
point) and measure the total mass (m_p+le).

o The volume of the pycnometer (V_p) must be known or determined by filling it with a liquid
of known density (e.g., distilled water) and measuring the mass.

 Calculation:
o The mass of the liquid eicosane is m_le = (m_p+le) - m_p.
o The density of liquid eicosaneisp _le=m_le/V_p.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using
Graphviz.
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Caption: Experimental workflow for characterizing the thermal properties of eicosane.
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Caption: Logical relationship of eicosane's properties to its TES suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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